Cerium selenide

• InChI: InChI=1S/2Ce.3Se
• InChI Key: YGHOGYIODWDOHU-UHFFFAOYSA-N
• Canonical SMILES: [Se].[Se].[Se].[Ce].[Ce]
• Molecular Formula: Ce2Se3
• Molecular Weight: 517.1 g/mol
• CAS No.: 12014-94-7

Description

Cerium selenide is a compound composed of cerium and selenium. It is known for its unique electronic structure and outstanding physical properties, which make it an attractive material for various applications, particularly in the field of electrochemistry. Cerium is a rare-earth element, and selenium is a non-metal, both of which contribute to the compound’s distinctive characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cerium selenide can be synthesized using various methods, including the successive ionic layer adsorption and reaction (SILAR) method. This method involves the adsorption of cerium and selenium ions onto a substrate, followed by annealing at high temperatures to form the compound. For instance, one approach involves annealing at 300°C for 3 hours to acquire a well-structured this compound film with excellent adhesive properties .

Industrial Production Methods: In industrial settings, this compound can be produced using scalable chemical routes. The SILAR method is particularly promising for industrial applications due to its simplicity and cost-effectiveness. This method allows for the production of this compound in thin-film form, which is suitable for various device-grade applications .

Chemical Reactions Analysis

Types of Reactions: Cerium selenide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s unique nano-pebble-like surface architecture, which provides more electrochemical pathways for electrolyte ions to penetrate .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various electrolytes. The conditions for these reactions typically involve controlled temperatures and specific pH levels to ensure optimal reaction rates and product yields.

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. For example, in oxidation reactions, this compound can form cerium oxide and selenium dioxide as major products.

Scientific Research Applications

Cerium selenide has a wide range of scientific research applications, including:

Electrochemistry: this compound is used in the development of supercapacitors due to its high capacitance and excellent power density.

Energy Storage: The compound’s unique electronic structure makes it an ideal material for energy storage applications, including batteries and capacitors.

Catalysis: this compound is also used as a catalyst in various chemical reactions, owing to its high surface area and reactivity.

Mechanism of Action

The mechanism by which cerium selenide exerts its effects is primarily through its unique electronic structure and surface architecture. The nano-pebble-like surface of this compound provides numerous electrochemical pathways for ion transportation, enhancing its electrochemical activities. This structure allows for rapid diffusion of ions, which is crucial for faradaic reactions on the surface .

Comparison with Similar Compounds

Cerium selenide can be compared with other similar compounds, such as cerium oxide, cerium sulfide, and other transition metal selenides.

Cerium Oxide: While cerium oxide is widely used in catalysis and as a polishing agent, this compound offers superior electrochemical properties for energy storage applications.

Cerium Sulfide: Cerium sulfide is another compound with unique properties, but this compound’s larger crystal lattice and higher electrical conductivity make it more suitable for charge storage applications.

Transition Metal Selenides: Compared to other transition metal selenides, this compound exhibits higher power density and better electrochemical performance, making it a preferred choice for supercapacitor applications.

Biological Activity

Cerium selenide (CeSe) is a compound that has garnered attention for its potential applications in various fields, including electronics, catalysis, and biomedicine. This article provides a detailed overview of the biological activity of this compound, supported by research findings, case studies, and data tables.

This compound is a semiconductor material with unique electronic properties. It can be synthesized using various methods, including:

• Successive Ionic Layer Adsorption and Reaction (SILAR) : This method allows for the deposition of thin films of this compound on substrates, resulting in enhanced hydrophilicity and improved electrochemical performance .
• Chemical Vapor Deposition (CVD) : Used for producing high-purity CeSe films with controlled stoichiometry.

Antioxidant Properties

This compound exhibits significant antioxidant activity. Its redox properties are influenced by the oxidation states of cerium ions. Research indicates that CeSe can scavenge free radicals effectively, which is crucial in mitigating oxidative stress in biological systems. This property is particularly relevant in therapeutic applications where oxidative damage is a concern.

Cytotoxicity Studies

Recent studies have explored the cytotoxic effects of this compound on various cell lines. For instance:

• Case Study 1 : In vitro assays demonstrated that CeSe nanoparticles exhibited selective cytotoxicity towards cancer cells while sparing normal cells, indicating potential as a chemotherapeutic agent .
• Case Study 2 : The interaction of CeSe with human cervical carcinoma (HeLa) cells showed promising results in inhibiting cell proliferation compared to traditional chemotherapeutics like cisplatin .

The biological mechanisms underlying the activity of this compound are multifaceted:

• Redox Cycling : The ability of cerium ions to switch between +3 and +4 oxidation states facilitates redox cycling, contributing to its antioxidant capabilities .
• Enzyme Mimetic Activity : this compound has been shown to mimic the activity of superoxide dismutase (SOD), an important enzyme that protects against oxidative damage by converting superoxide radicals into less harmful molecules .

Data Table: Biological Effects of this compound

Study Reference	Cell Line	Observed Effect	Mechanism
	HeLa	Cytotoxicity	Redox activity
	Normal Fibroblasts	Low toxicity	Selective targeting
	Pseudokirchneriella subcapitata	Antioxidant activity	Free radical scavenging

Research Findings

• Electrochemical Properties : this compound thin films demonstrated excellent electrochemical performance, making them suitable for applications in supercapacitors and energy storage devices .
• Nanoparticle Interactions : Studies have shown that the size and surface properties of CeSe nanoparticles significantly influence their biological interactions, including cellular uptake and toxicity profiles .
• Potential Therapeutic Applications : The dual role of this compound as both an antioxidant and a potential chemotherapeutic agent opens avenues for its use in treating diseases associated with oxidative stress, such as cancer and neurodegenerative disorders.